1-Isothiocyanato-1,2,3,4-tetrahydronaphthalene

• Molecular Formula: C11H11NS
• Molecular Weight: 189.28 g/mol
• IUPAC Name: 1-isothiocyanato-1,2,3,4-tetrahydronaphthalene
• InChI: InChI=1S/C11H11NS/c13-8-12-11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11H,3,5,7H2
• InChI Key: ZQBGMSSJXYYZET-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)N=C=S

Description

1-Isothiocyanato-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C11H11NS and its molecular weight is 189.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 0.01 mole of 1,2,3,4-tetrahydro-1-naphthylamine in ethyl acetate is added 0.01 mole of triethylamine and 0.011 mole of carbon disulfide. The mixture is stirred about one hour and then 0.01 mole of dicyclohexyl carbodiimide is added. The mixture is stirred overnight, and the mixture filtered to remove solid dicyclohexylthiourea. The filtrate is evaporated, and the residue is purified by dry column chromatography to give 1,2,3,4-tetrahydro-1-naphthyl isothiocyanate.